Cas no 1468679-04-0 (2-(1-methylpiperidin-4-yl)butanoic acid)

• Product Name: 2-(1-methylpiperidin-4-yl)butanoic acid
• CAS No: 1468679-04-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6564780
• PubChem ID: 70093135
• Update Time: 2024-01-12

2-(1-methylpiperidin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-4-yl)butanoic acid
• SCHEMBL7441458
• 1468679-04-0
• EN300-1839669

• Inchi： 1S/C10H19NO2/c1-3-9(10(12)13)8-4-6-11(2)7-5-8/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： LCDJTEGUYFSCBM-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids